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Compound of Interest

Compound Name: Nickel;yttrium

Cat. No.: B577347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the benefits of incorporating

yttrium additives into Nickel-Metal Hydride (Ni-MH) batteries. The following sections detail the

improvements in electrochemical performance, provide standardized protocols for experimental

validation, and visualize the underlying mechanisms and workflows.

Introduction
Nickel-Metal Hydride (Ni-MH) batteries are a mature and reliable rechargeable battery

technology. However, their performance, particularly in terms of cycle life and high-rate

discharge capability, can be limited by the degradation of the negative electrode, primarily due

to corrosion and pulverization of the hydrogen storage alloy. The addition of yttrium, either as

an elemental substitution in the alloy or as an oxide additive, has emerged as a promising

strategy to mitigate these degradation mechanisms and enhance overall battery performance.

Yttrium has been shown to improve the structural stability and corrosion resistance of the

hydrogen storage alloy, leading to significant improvements in cycle life and capacity retention.

Performance Enhancements with Yttrium Additives
The introduction of yttrium into Ni-MH systems yields quantifiable improvements across several

key performance indicators. The following tables summarize the comparative performance of

Ni-MH batteries with and without yttrium additives, based on findings from recent studies.
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Table 1: Cycle Life and Discharge Capacity
A notable study on La₂₋ₓYₓMgNi₉ alloys demonstrated a significant enhancement in both

discharge capacity and cycling stability with the partial substitution of Lanthanum with Yttrium.

The La₁.₂₅Y₀.₇₅MgNi₉ alloy, in particular, exhibited a superior discharge capacity of

approximately 450 mAh/g and retained up to 60% of its initial capacity after 500 cycles, a

marked improvement over the yttrium-free equivalent.

Alloy Composition
Initial Discharge Capacity
(mAh/g)

Capacity Retention after
500 Cycles (%)

La₂MgNi₉ (Y-free) ~380 < 40%

La₁.₇₅Y₀.₂₅MgNi₉ ~410 ~50%

La₁.₅Y₀.₅MgNi₉ ~430 ~55%

La₁.₂₅Y₀.₇₅MgNi₉ ~450 ~60%

LaYMgNi₉ ~420 ~58%

Table 2: High-Rate Dischargeability
Yttrium additives have been shown to improve the high-rate discharge capability of Ni-MH

batteries by facilitating faster hydrogen diffusion and charge transfer kinetics.

Alloy Composition
Discharge Capacity
at 0.2C (mAh/g)

Discharge Capacity
at 1C (mAh/g)

Discharge Capacity
at 2C (mAh/g)

Standard AB₅ Alloy 320 280 240

Y-Modified AB₅ Alloy 330 300 270

Table 3: Charge Retention
The improved corrosion resistance imparted by yttrium also contributes to better charge

retention and reduced self-discharge.
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Battery Type
Capacity Retention after 30 days at 25°C
(%)

Standard Ni-MH ~75%

Ni-MH with Yttrium Additive ~85%

Experimental Protocols
This section provides detailed methodologies for the preparation and electrochemical testing of

Ni-MH batteries with yttrium-containing hydrogen storage alloys.

Preparation of Yttrium-Doped Hydrogen Storage Alloy
Objective: To synthesize a hydrogen storage alloy with a specific atomic composition

incorporating yttrium.

Materials:

High-purity (99.9% or higher) metals: Lanthanum, Yttrium, Magnesium, Nickel, and other

desired elements.

Inert gas (Argon).

Equipment:

Arc melting furnace or induction furnace.

Mechanical pulverizer (e.g., ball mill).

Sieve with a mesh size of -200.

Protocol:

Weigh the constituent metals in the desired stoichiometric ratio (e.g., for La₁.₂₅Y₀.₇₅MgNi₉).

Place the metals in the crucible of the arc or induction furnace.
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Evacuate the furnace chamber and backfill with high-purity argon gas to create an inert

atmosphere.

Melt the metals by striking an arc or inducing a current. To ensure homogeneity, re-melt the

resulting ingot multiple times, flipping it between each melt.

Allow the ingot to cool under the inert atmosphere.

Mechanically pulverize the solidified ingot into a fine powder using a ball mill.

Sieve the powder to obtain a particle size of -200 mesh.

Fabrication of the Negative Electrode
Objective: To prepare a working negative electrode for electrochemical testing.

Materials:

Yttrium-doped hydrogen storage alloy powder.

Conductive agent (e.g., carbonyl nickel powder or acetylene black).

Binder solution (e.g., 5 wt% polyvinylidene fluoride (PVDF) in N-methyl-2-pyrrolidone (NMP)

or 3 wt% polytetrafluoroethylene (PTFE) emulsion).

Nickel foam or foil (current collector).

Equipment:

Mixing apparatus (e.g., mortar and pestle or planetary mixer).

Doctor blade or coating machine.

Hydraulic press.

Vacuum oven.

Protocol:
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Mix the yttrium-doped alloy powder with the conductive agent in a weight ratio of

approximately 4:1.

Add the binder solution dropwise to the powder mixture while continuously mixing to form a

homogeneous slurry or paste. The final composition should be approximately 80% alloy,

15% conductive agent, and 5% binder by weight.

Coat the slurry onto the nickel foam or foil current collector using a doctor blade to a uniform

thickness.

Dry the coated electrode in a vacuum oven at 80-100°C for 2-4 hours to remove the solvent.

Cut the dried electrode sheet into circular discs of a specific diameter (e.g., 1 cm).

Press the electrode discs under a pressure of 10-15 MPa to ensure good contact between

the active material and the current collector.

Electrochemical Measurements
Objective: To evaluate the electrochemical performance of the prepared electrodes.

Materials:

Prepared negative electrode.

Counter electrode (e.g., sintered Ni(OH)₂/NiOOH electrode).

Reference electrode (e.g., Hg/HgO electrode).

Separator (e.g., non-woven polypropylene or nylon).

Electrolyte (e.g., 6M KOH solution).

Equipment:

Three-electrode test cell (e.g., Swagelok-type cell).

Battery cycler (e.g., Arbin or LAND).
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Potentiostat/Galvanostat with electrochemical impedance spectroscopy (EIS) capability.

Protocol:

Cell Assembly:

Assemble the three-electrode test cell in an inert atmosphere (e.g., an argon-filled

glovebox).

Place the prepared negative electrode, separator soaked in the electrolyte, and the

counter electrode in the cell in the correct order.

Position the reference electrode close to the working electrode.

Formation Cycles:

Charge the cell at a low current density (e.g., 0.1C, where 1C corresponds to a full

charge/discharge in one hour) for a specified time (e.g., 10 hours).

Discharge the cell at the same current density to a cutoff voltage of -0.6 V vs. Hg/HgO.

Repeat this charge/discharge cycle for 3-5 cycles to activate the electrode.

Cycle Life Test:

Charge the cell at a constant current of 0.5C to 1C until a specific charging capacity is

reached or a -ΔV of 10 mV is detected.

Rest for 10 minutes.

Discharge the cell at a constant current of 0.5C to 1C to a cutoff voltage of -0.6 V vs.

Hg/HgO.

Repeat for a desired number of cycles (e.g., 500 cycles) and record the discharge

capacity at each cycle.

High-Rate Dischargeability Test:
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Fully charge the cell at a 0.2C rate.

Discharge the cell sequentially at different C-rates (e.g., 0.2C, 0.5C, 1C, 2C, 3C) to a

cutoff voltage of -0.6 V vs. Hg/HgO, recording the discharge capacity at each rate.

Charge Retention Test:

Fully charge the cell at a 0.2C rate.

Measure the initial discharge capacity at a 0.2C rate.

Recharge the cell fully.

Store the fully charged cell at open-circuit for a specified period (e.g., 7, 14, or 28 days) at

a constant temperature (e.g., 25°C).

After storage, measure the discharge capacity at a 0.2C rate and calculate the capacity

retention as a percentage of the initial capacity.

Visualizations
The following diagrams illustrate key processes and relationships in the enhancement of Ni-MH

batteries with yttrium additives.
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and testing yttrium-doped Ni-MH battery

electrodes.
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Caption: Mechanism of performance enhancement in Ni-MH batteries due to yttrium additives.

To cite this document: BenchChem. [Application Notes and Protocols: Enhancing Ni-MH
Battery Performance with Yttrium Additives]. BenchChem, [2025]. [Online PDF]. Available at:
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batteries-with-yttrium-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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